Cas no 1805205-37-1 (3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide
• CAS No: 1805205-37-1
• MF: C₇H₈F₂N₂O₄S
• MW: 254.211227416992
• CID: 4805252
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H8F2N2O4S/c1-15-4-2-3(5(8)9)6(12)11-7(4)16(10,13)14/h2,5H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： IOPOQOBMTXGIIV-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(C(F)F)C(N1)=O)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 475
• XLogP3: -0.7
• Topological Polar Surface Area: 107

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide (CAS No. 1805205-37-1)

3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a sulfonamide moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805205-37-1, ensures precise identification in scientific databases and regulatory documentation. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and antimicrobial agents.

The growing demand for fluorinated pyridine derivatives in drug discovery has spotlighted compounds like 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide. Fluorination enhances metabolic stability and bioavailability, addressing key challenges in modern therapeutics. Recent studies highlight its relevance in targeting kinase pathways and inflammatory mediators, aligning with trends in precision medicine. Additionally, its sulfonamide group is pivotal for designing carbonic anhydrase inhibitors, a hot topic in oncology and neurology research.

From an agrochemical perspective, this compound's heterocyclic scaffold is instrumental in developing next-generation crop protection agents. The difluoromethyl moiety contributes to improved pest resistance management, a critical concern in sustainable agriculture. Industry experts are exploring its synergy with biosafe adjuvants to reduce environmental impact, responding to global calls for greener agrochemicals.

Analytical characterization of CAS No. 1805205-37-1 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound's purity and structural integrity, essential for regulatory compliance. The rise of AI-driven molecular modeling has further accelerated its study, with computational tools predicting its interactions with biological targets—a frequently searched topic in cheminformatics forums.

Supply chain transparency for 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-sulfonamide is another focal point. Manufacturers emphasize GMP-certified synthesis to meet pharmaceutical standards, while distributors highlight cold-chain logistics for stability assurance. These practices address frequent queries about compound sourcing and storage conditions in research communities.

In summary, 1805205-37-1 represents a convergence of innovation in medicinal chemistry and agrochemical science. Its multifaceted applications—from drug design to sustainable agriculture��underscore its importance in addressing contemporary scientific challenges. As research evolves, this compound is poised to play a pivotal role in breakthroughs aligned with One Health initiatives and the UN Sustainable Development Goals.